Cas no 339105-59-8 (4-(6-[(4-METHYLPHENYL)SULFONYL]-2-PHENYL-4-PYRIMIDINYL)MORPHOLINE)

• Product Name: 4-(6-[(4-METHYLPHENYL)SULFONYL]-2-PHENYL-4-PYRIMIDINYL)MORPHOLINE
• CAS No: 339105-59-8
• MF: C₂₁H₂₁N₃O₃S
• MW: 395.47474360466
• CID: 5185370
• Update Time: 2026-03-05

4-(6-[(4-METHYLPHENYL)SULFONYL]-2-PHENYL-4-PYRIMIDINYL)MORPHOLINE Chemical and Physical Properties

Names and Identifiers

• 4-METHYLPHENYL 6-MORPHOLINO-2-PHENYL-4-PYRIMIDINYL SULFONE
• 4-(6-[(4-METHYLPHENYL)SULFONYL]-2-PHENYL-4-PYRIMIDINYL)MORPHOLINE
• 4-[6-(4-methylbenzenesulfonyl)-2-phenylpyrimidin-4-yl]morpholine
• Morpholine, 4-[6-[(4-methylphenyl)sulfonyl]-2-phenyl-4-pyrimidinyl]-
• 4-{6-[(4-methylphenyl)sulfonyl]-2-phenyl-4-pyrimidinyl}morpholine
• SMR000179180
• Bionet1_003030
• MLS000326638
• HMS577D12
• HMS2188G04
• 4-[6-(4-methylphenyl)sulfonyl-2-phenylpyrimidin-4-yl]morpholine

• Inchi： 1S/C21H21N3O3S/c1-16-7-9-18(10-8-16)28(25,26)20-15-19(24-11-13-27-14-12-24)22-21(23-20)17-5-3-2-4-6-17/h2-10,15H,11-14H2,1H3
• InChI Key： PSAZTHHVWMHDLU-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(C1=CC(=NC(C2C=CC=CC=2)=N1)N1CCOCC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 589
• XLogP3: 3.4
• Topological Polar Surface Area: 80.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on 4-(6-[(4-METHYLPHENYL)SULFONYL]-2-PHENYL-4-PYRIMIDINYL)MORPHOLINE

Introduction to 4-(6-[(4-METHYLPHENYL)SULFONYL]-2-PHENYL-4-PYRIMIDINYL)MORPHOLINE and Its Significance in Modern Chemical Research

4-(6-[(4-METHYLPHENYL)SULFONYL]-2-PHENYL-4-PYRIMIDINYL)MORPHOLINE, identified by its CAS number 339105-59-8, is a compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to a class of heterocyclic molecules that exhibit a unique blend of structural and functional properties, making it a valuable candidate for further investigation in drug discovery and therapeutic development.

The molecular structure of 4-(6-[(4-METHYLPHENYL)SULFONYL]-2-PHENYL-4-PYRIMIDINYL)MORPHOLINE is characterized by its pyrimidine core, which is a well-known scaffold in medicinal chemistry due to its ability to interact with biological targets. The presence of a morpholine ring further enhances its potential as a pharmacophore, providing favorable solubility and metabolic stability. Additionally, the (4-methylphenyl)sulfonyl substituent introduces a polar moiety that can modulate binding interactions, making this compound particularly interesting for designing novel therapeutic agents.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various disease pathways. The pyrimidine-based compounds, including 4-(6-[(4-METHYLPHENYL)SULFONYL]-2-PHENYL-4-PYRIMIDINYL)MORPHOLINE, have shown promise in inhibiting key enzymes and receptors involved in cancer, inflammation, and neurodegenerative diseases. For instance, studies have demonstrated that derivatives of pyrimidine can effectively disrupt protein-protein interactions, leading to the development of potent antineoplastic agents.

One of the most compelling aspects of 4-(6-[(4-METHYLPHENYL)SULFONYL]-2-PHENYL-4-PYRIMIDINYL)MORPHOLINE is its potential as a lead compound for drug development. Researchers have leveraged computational modeling and high-throughput screening techniques to identify analogs with enhanced binding affinity and selectivity. These efforts have led to the discovery of several novel compounds that are currently undergoing preclinical evaluation for their therapeutic efficacy.

The morpholine moiety in the structure of 4-(6-[(4-METHYLPHENYL)SULFONYL]-2-PHENYL-4-PYRIMIDINYL)MORPHOLINE plays a crucial role in modulating pharmacokinetic properties. Morpholine derivatives are known for their favorable pharmacokinetic profiles, including good oral bioavailability and reduced toxicity. This makes them ideal candidates for further development into clinical candidates. Additionally, the sulfonyl group enhances hydrophilicity, which can improve solubility and membrane permeability, further enhancing drug-like properties.

Recent advancements in synthetic chemistry have enabled the efficient preparation of complex heterocyclic compounds like 4-(6-[(4-METHYLPHENYL)SULFONYL]-2-PHENYL-4-PYRIMIDINYL)MORPHOLINE. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis have allowed chemists to construct intricate molecular frameworks with high precision. These methods have not only facilitated the synthesis of this compound but also provided tools for generating libraries of derivatives for medicinal chemistry applications.

The biological activity of 4-(6-[(4-METHYLPHENYL)SULFONYL]-2-PHENYL-4-PYRIMIDINyl)MORPHOLINE has been explored in several preclinical studies. Initial findings suggest that it interacts with specific targets involved in disease pathways, demonstrating potential therapeutic benefits. For example, studies have shown that this compound can inhibit the activity of kinases implicated in cancer progression, thereby blocking tumor growth and metastasis. Furthermore, its interaction with other enzymes and receptors suggests broader applications in treating inflammatory and neurodegenerative disorders.

The development of 4-(6-[(4-METHYLPHENILl]SULFONYL]-2-PHENILl)-Pyrilinol] (CAS no 339105-59-8) also aligns with current trends in precision medicine, where personalized therapeutic strategies are being designed based on individual genetic profiles. The structural features of this compound make it amenable to modifications that can tailor its activity to specific patient populations, thereby enhancing treatment outcomes.

In conclusion, (6-[((dimethylphenyl)sulfonyl)-2-diphenyl-pyrimidinyl)morpholine] represents a significant advancement in the field of chemical biology and pharmaceutical research. Its unique structural features, combined with promising preclinical results, position it as a valuable candidate for further investigation. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of novel therapeutics for a wide range of diseases.